molecular formula C31H23NO B6167365 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine CAS No. 2731008-20-9

2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine

Cat. No. B6167365
CAS RN: 2731008-20-9
M. Wt: 425.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine (BDBPA) is an organic compound with a wide range of applications in the scientific research field. BDBPA is commonly used as an intermediate in the synthesis of various compounds, as a reagent in various reactions and as a catalyst in many chemical processes. BDBPA has a wide range of properties and functions, which make it a valuable tool in the laboratory and in the industry.

Scientific Research Applications

2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine has a wide range of applications in the scientific research field. It is commonly used as an intermediate in the synthesis of various compounds, as a reagent in various reactions and as a catalyst in many chemical processes. 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine is also used in the synthesis of pharmaceuticals and other biologically active compounds, and in the synthesis of polymers and other materials. 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine is also used in the production of dyes, pigments, and other colorants.

Mechanism of Action

The mechanism of action of 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine is not fully understood. However, it is believed that 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine acts as a catalyst in many chemical processes by facilitating the formation of new bonds between molecules. 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine is also believed to act as a ligand, binding to metal ions and stabilizing them in solution.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine are not fully understood. However, it is believed that 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine may have some effects on the human body, such as increasing the levels of certain hormones and neurotransmitters. 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine may also have some effects on the immune system, as it has been shown to increase the production of certain cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine in laboratory experiments include its low cost, its wide range of applications, and its ability to act as a catalyst in many chemical processes. The main limitation of using 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine in laboratory experiments is its potential for toxicity. 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine should be handled with care and used in a well-ventilated area.

Future Directions

The future directions for the use of 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine include the development of new synthetic methods, the development of new pharmaceuticals and other biologically active compounds, the development of new materials, and the development of new catalysts. Additionally, further research is needed to understand the biochemical and physiological effects of 2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine, and to develop safe and effective methods for its use in laboratory experiments.

Synthesis Methods

2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine can be synthesized by several different methods, including the Williamson ether synthesis, the Grignard reaction, and the Ullmann reaction. The most common method of synthesis is the Williamson ether synthesis, which involves the reaction of a phenol and an alkyl halide in the presence of a base such as sodium hydroxide. The Grignard reaction is another common method of synthesis, which involves the reaction of a Grignard reagent with an aldehyde or ketone in the presence of a base such as magnesium chloride. The Ullmann reaction is a less common method of synthesis, which involves the reaction of an aryl halide with an organometallic compound in the presence of a base such as copper(I) chloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for compound '2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine' involves the reaction of benzophenone with aniline to form N-phenylbenzamide, which is then reacted with diphenylamine to form the target compound.", "Starting Materials": [ "Benzophenone", "Aniline", "Diphenylamine", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve benzophenone (1.0 eq) and aniline (1.2 eq) in ethanol and add sodium hydroxide (1.2 eq) to the mixture. Heat the reaction mixture at reflux for 4 hours.", "Step 2: Cool the reaction mixture and acidify it with hydrochloric acid. Collect the precipitate by filtration and wash it with water to obtain N-phenylbenzamide.", "Step 3: Dissolve N-phenylbenzamide (1.0 eq) and diphenylamine (1.2 eq) in diethyl ether and heat the mixture at reflux for 6 hours.", "Step 4: Cool the reaction mixture and collect the precipitate by filtration. Wash the product with diethyl ether and dry it under vacuum to obtain the target compound." ] }

CAS RN

2731008-20-9

Product Name

2'-benzoyl-N,N-diphenyl-[1,1'-biphenyl]-3-amine

Molecular Formula

C31H23NO

Molecular Weight

425.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.